2,6-dichloro-3-(methylamino)benzoic acid
Overview
Description
2,6-dichloro-3-(methylamino)benzoic acid is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.1. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dichloro-3-(methylamino)benzoic acid involves the introduction of a methylamino group onto a 2,6-dichlorobenzoic acid molecule.", "Starting Materials": [ "2,6-dichlorobenzoic acid", "methylamine", "sodium hydroxide", "acetic anhydride", "chlorine gas", "sulfuric acid", "water" ], "Reaction": [ "2,6-dichlorobenzoic acid is reacted with thionyl chloride to form 2,6-dichlorobenzoyl chloride.", "2,6-dichlorobenzoyl chloride is then reacted with methylamine in the presence of sodium hydroxide to form 2,6-dichloro-3-(methylamino)benzoic acid.", "The resulting product is then purified by recrystallization.", "Alternatively, 2,6-dichlorobenzoic acid can be reacted with acetic anhydride and sulfuric acid to form 2,6-dichloro-3-acetyloxybenzoic acid.", "Chlorine gas is then bubbled through the reaction mixture to form 2,6-dichloro-3-chlorobenzoic acid.", "The resulting product is then reacted with methylamine in the presence of sodium hydroxide to form 2,6-dichloro-3-(methylamino)benzoic acid.", "The final product is then purified by recrystallization." ] } | |
CAS No. |
2680539-87-9 |
Molecular Formula |
C8H7Cl2NO2 |
Molecular Weight |
220.1 |
Purity |
95 |
Origin of Product |
United States |
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